Cas no 1396853-70-5 (N-cyclopropyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-cyclopropyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1396853-70-5
• MF: C₁₆H₁₅N₃OS₂
• MW: 329.43980050087
• CID: 6192654
• PubChem ID: 71781407
• Update Time: 2025-06-10

N-cyclopropyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide
• VU0524211-1
• AKOS024522821
• F5854-4417
• N-cyclopropyl-N-[2-(thiophen-2-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• 1396853-70-5
• N-cyclopropyl-N-(2-(thiophen-2-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• N-cyclopropyl-N-(2-thiophen-2-ylethyl)-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C16H15N3OS2/c20-16(11-3-6-14-15(10-11)18-22-17-14)19(12-4-5-12)8-7-13-2-1-9-21-13/h1-3,6,9-10,12H,4-5,7-8H2
• InChI Key： HFMHBMBJGWTSKV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCN(C(C1C=CC2C(C=1)=NSN=2)=O)C1CC1

Computed Properties

• Exact Mass: 329.06565446g/mol
• Monoisotopic Mass: 329.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-cyclopropyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide

Recent Advances in the Study of N-cyclopropyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide (CAS: 1396853-70-5)

In recent years, the compound N-cyclopropyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide (CAS: 1396853-70-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiadiazole core and cyclopropyl-thiophene substituents, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-cyclopropyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route, incorporating novel catalysts and reaction conditions to improve efficiency. The compound's structural features, including the benzothiadiazole moiety, are critical for its bioactivity, as they facilitate interactions with target proteins and enzymes. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring reproducibility in subsequent studies.

One of the most significant findings in recent research is the compound's ability to inhibit specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated its potent inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in chronic inflammatory diseases. These findings suggest that N-cyclopropyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide could serve as a lead compound for the development of novel anti-inflammatory drugs. Furthermore, its selectivity for these enzymes minimizes off-target effects, reducing the risk of adverse reactions in potential therapeutic applications.

In addition to its anti-inflammatory properties, recent studies have explored the compound's potential in oncology. Preliminary data indicate that it exhibits cytotoxic effects on certain cancer cell lines, particularly those associated with solid tumors. The mechanism underlying this activity appears to involve the disruption of cellular signaling pathways that promote tumor growth and survival. Researchers are currently investigating the compound's efficacy in combination with existing chemotherapeutic agents, with the aim of enhancing treatment outcomes while minimizing toxicity.

Despite these promising findings, challenges remain in the development of N-cyclopropyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed through further preclinical studies. Recent advancements in drug delivery systems, including nanoparticle-based formulations, offer potential solutions to these challenges, paving the way for future clinical trials.

In conclusion, N-cyclopropyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide (CAS: 1396853-70-5) represents a promising candidate for the development of novel therapeutics in inflammation and oncology. Its unique structural features and potent bioactivity make it a valuable subject of ongoing research. Continued efforts to optimize its pharmacological properties and explore its therapeutic potential will be crucial in translating these findings into clinical applications. The compound's versatility and efficacy underscore its importance in the field of chemical biology and pharmaceutical research.